6,8-Dioxadispiro[2.1.4~5~.2~3~]undecane

• CAS No.: 109909-60-6
• Molecular Formula: C9H14O2
• Molecular Weight: 154.209
• IUPAC Name: 6,8-dioxadispiro[2.1.4^{5}
• InChI: InChI=1S/C9H14O2/c1-2-8(1)3-4-9(5-8)6-10-7-11-9/h1-7H2
• InChI Key: LENNELFWDLBYFZ-UHFFFAOYSA-N
• SMILES: C1CC12CCC3(C2)COCO3
• Synonyms: 6,8-Dioxadispiro[2.1.4.2]undecane (9CI)

Description

6,8-Dioxadispiro[2.1.4.2]undecane (CAS: 109909-60-6) is a spirocyclic compound with the molecular formula C₉H₁₄O₂ and a molecular weight of 154.20 g/mol. Its structure consists of two interconnected cyclic systems: a bicyclo[2.1.4] fragment and a bicyclo[2.3] fragment, linked via a spiro junction at positions 6 and 6. This unique architecture distinguishes it from other spiroacetals, as the oxygen atoms are positioned at non-adjacent carbons, influencing its stereochemical and physicochemical properties .

Comparison with Similar Compounds

Structural and Functional Group Variations

1,7-Dioxaspiro[5.5]undecane (CAS: 180-84-7)

• Structure : Contains two six-membered oxacyclic rings (spiro[5.5] system) with oxygen atoms at positions 1 and 5.
• Molecular Weight : 156.22 g/mol (C₉H₁₆O₂) .
• Synthesis : Often derived from natural sources (e.g., insect pheromones) or via acid-catalyzed cyclization of diols .
• Applications : Acts as a pheromone in olive flies (Bactrocera oleae) and exhibits electrophysiological activity in insect communication .

3,3-Diethyl-1,5-dioxaspiro[5.5]undecane (CAS: 24571-12-8)

• Structure : Features ethyl substituents at position 3 and oxygen atoms at positions 1 and 5 in a spiro[5.5] system.
• Molecular Weight : 212.33 g/mol (C₁₃H₂₄O₂) .
• Properties : Higher hydrophobicity due to ethyl groups; boiling point ~258°C .
• Safety : Requires stringent handling (e.g., ventilation, protective gear) due to flammability (flash point: 101°C) .

2,4,8,10-Tetraoxaspiro[5.5]undecane Derivatives

• Structure : Four oxygen atoms in a spiro[5.5] framework, synthesized via condensation of pentaerythritol with ketones .
• Applications : Studied for axial chirality and conformational flexibility, relevant in asymmetric catalysis .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Key Features
6,8-Dioxadispiro[2.1.4.2]undecane	C₉H₁₄O₂	154.20	Not reported	Unique bicyclo-spiro junction
1,7-Dioxaspiro[5.5]undecane	C₉H₁₆O₂	156.22	~225	Pheromone activity
3,3-Diethyl-1,5-dioxaspiro[5.5]	C₁₃H₂₄O₂	212.33	258	High hydrophobicity
2,4,8,10-Tetraoxaspiro[5.5]	Variable	~250–300	>300	Axial chirality, catalytic uses